Cas no 112765-59-0 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• CAS No: 112765-59-0
• MF: C₂₄H₃₄O₁₀
• MW: 482.520768642426
• CID: 161747
• PubChem ID: 91809637
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• (3β,4α,8α,12ξ)-4,15-Diacetoxy-3-hydroxy-12,13-epoxytrichothec-9-e n-8-yl 4-hydroxy-3-methylbutanoate
• 4'-hydroxy T-2 toxin
• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate),...
• (3beta,4alpha,8alpha,12xi)-4,15-bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl 4-hydroxy-3-methylbutanoate
• 4-beta-15-Diacetoxy-3-alpha-hydroxy-8-alpha-(3-methyl-4-hydroxybutyryloxy)-12,13-epoxytrichothec-9-ene
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-(4-hydroxy-3-methylbutanoate), (3alpha,4beta,8alpha)-
• 112765-59-0

• Inchi： 1S/C24H34O10/c1-12(9-25)6-18(28)33-16-8-23(10-30-14(3)26)17(7-13(16)2)34-21-19(29)20(32-15(4)27)22(23,5)24(21)11-31-24/h7,12,16-17,19-21,25,29H,6,8-11H2,1-5H3/t12?,16-,17+,19+,20+,21+,22+,23+,24-/m0/s1
• InChI Key： LAXBEQNJAHUVIT-VMXRHZPQSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)CO)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 482.21522
• Monoisotopic Mass: 482.215197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: -0.3

Experimental Properties

• Density: 1.33
• Boiling Point: 600°Cat760mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.56
• PSA: 141.12
• LogP: 0.66510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes